Cas no 2411270-00-1 (2-Chloro-N-[1-methyl-1-[5-(trifluoromethyl)-3-isoxazolyl]ethyl]propanamide)

2-Chloro-N-[1-methyl-1-[5-(trifluoromethyl)-3-isoxazolyl]ethyl]propanamide is a specialized organic compound featuring a trifluoromethyl-substituted isoxazole core, which contributes to its unique reactivity and stability. The presence of the chloroacetamide moiety enhances its utility as an intermediate in agrochemical and pharmaceutical synthesis. Its structural design allows for selective functionalization, making it valuable in the development of bioactive molecules. The trifluoromethyl group imparts increased lipophilicity and metabolic stability, while the isoxazole ring provides a rigid scaffold for further derivatization. This compound is particularly suited for applications requiring precise molecular modifications, offering synthetic flexibility and potential for high-purity yields under controlled conditions.

2-Chloro-N-[1-methyl-1-[5-(trifluoromethyl)-3-isoxazolyl]ethyl]propanamide structure

2411270-00-1 structure

Product Name:2-Chloro-N-[1-methyl-1-[5-(trifluoromethyl)-3-isoxazolyl]ethyl]propanamide

CAS No:2411270-00-1

MF:C₁₀H₁₂ClF₃N₂O₂

MW:284.662692070007

CID:5416171

PubChem ID:145906874

Update Time:2025-06-13

2-Chloro-N-[1-methyl-1-[5-(trifluoromethyl)-3-isoxazolyl]ethyl]propanamide Chemical and Physical Properties

Names and Identifiers

- 2-chloro-N-{2-[5-(trifluoromethyl)-1,2-oxazol-3-yl]propan-2-yl}propanamide
- 2-Chloro-N-[2-[5-(trifluoromethyl)-1,2-oxazol-3-yl]propan-2-yl]propanamide
- Z2596887354
- 2411270-00-1
- EN300-7559455
- 2-Chloro-N-[1-methyl-1-[5-(trifluoromethyl)-3-isoxazolyl]ethyl]propanamide
- Inchi： 1S/C10H12ClF3N2O2/c1-5(11)8(17)15-9(2,3)6-4-7(18-16-6)10(12,13)14/h4-5H,1-3H3,(H,15,17)
- InChI Key： LAFBNLYNSHHQBW-UHFFFAOYSA-N
- SMILES： C(NC(C)(C1C=C(C(F)(F)F)ON=1)C)(=O)C(Cl)C

Computed Properties

Exact Mass: 284.0539398g/mol
Monoisotopic Mass: 284.0539398g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 323
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 55.1Å²

Experimental Properties

Density: 1.315±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 371.5±42.0 °C(Predicted)
pka: 11.92±0.46(Predicted)

2-Chloro-N-[1-methyl-1-[5-(trifluoromethyl)-3-isoxazolyl]ethyl]propanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7559455-0.05g	2-chloro-N-{2-[5-(trifluoromethyl)-1,2-oxazol-3-yl]propan-2-yl}propanamide	2411270-00-1	95.0%	0.05g	$212.0	2025-02-24

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Additional information on 2-Chloro-N-[1-methyl-1-[5-(trifluoromethyl)-3-isoxazolyl]ethyl]propanamide

Comprehensive Overview of 2-Chloro-N-[1-methyl-1-[5-(trifluoromethyl)-3-isoxazolyl]ethyl]propanamide (CAS No. 2411270-00-1)

The compound 2-Chloro-N-[1-methyl-1-[5-(trifluoromethyl)-3-isoxazolyl]ethyl]propanamide (CAS No. 2411270-00-1) is a specialized organic molecule with significant potential in agrochemical and pharmaceutical research. Its unique structure, featuring a trifluoromethyl isoxazole moiety and a chloropropanamide group, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance to current trends in chemical innovation.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced stability and bioactivity. The presence of the CF3 group in 2-Chloro-N-[1-methyl-1-[5-(trifluoromethyl)-3-isoxazolyl]ethyl]propanamide contributes to its lipophilicity, a critical factor in drug design and agrochemical formulations. Researchers are particularly intrigued by its potential as a herbicide intermediate or a pharmacophore scaffold, aligning with the growing focus on sustainable agriculture and precision medicine.

The synthesis of CAS No. 2411270-00-1 involves multi-step organic reactions, including amide coupling and isoxazole ring formation. These processes are often optimized for yield and purity, reflecting the broader industry shift toward green chemistry and atom economy. Analytical techniques such as NMR spectroscopy and HPLC-MS are employed to characterize this compound, ensuring compliance with regulatory standards for research use.

From an industrial perspective, 2-Chloro-N-[1-methyl-1-[5-(trifluoromethyl)-3-isoxazolyl]ethyl]propanamide is part of a larger trend toward tailor-made agrochemicals. With increasing global attention on crop protection and resistance management, this compound's mode of action is being studied for its selectivity and environmental profile. Additionally, its structural features overlap with motifs found in metabolic modulators, sparking interest in life sciences.

For researchers querying "trifluoromethyl isoxazole applications" or "chloropropanamide derivatives," this compound exemplifies the intersection of heterocyclic chemistry and functional group compatibility. Its patent landscape and commercial availability are also frequently searched topics, highlighting its niche yet growing importance in specialty chemicals.

In summary, CAS No. 2411270-00-1 represents a compelling case study in modern chemical R&D. Its versatility and alignment with sustainable development goals underscore its value across disciplines. As innovation accelerates, this compound may soon feature in breakthroughs addressing food security and therapeutic discovery.